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Compound of Interest

Compound Name: Isobutyl oleate

Cat. No.: B156041

An In-depth Technical Guide on Isobutyl Oleate (CAS Number: 10024-47-2)

This technical guide provides a comprehensive overview of isobutyl oleate, a fatty acid ester
with significant applications in various scientific and industrial fields, including pharmaceutical
sciences. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, synthesis, applications,
and safety.

Core Chemical Information

CAS Number: 10024-47-2

Molecular Formula: C22H4202

Physicochemical Properties

Isobutyl oleate is the ester of oleic acid and isobutanol. It is a clear, colorless to pale yellow
oily liquid. Key physicochemical properties are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Weight 338.57 g/mol

Density 0.86 - 0.87 g/cm?® at 20°C

Boiling Point 411.2°C at 760 mmHg

Flash Point 87.4°C (189°F)

Saponification Value

163 - 173 mg KOH/g

lodine Value 70 - 100 g 12/100g
Acid Value < 1.0 mg KOH/g
Insoluble in water. Soluble in
. nonpolar solvents like diethyl
Solubility

ether, hexane, and toluene.

Miscible with oils and fats.

Refractive Index

~1.456

Synthesis of Isobutyl Oleate

Isobutyl oleate is primarily synthesized through the esterification of oleic acid with isobutanol.

This reaction can be catalyzed by acids or enzymes.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a general laboratory-scale synthesis of isobutyl oleate.

Materials:

Oleic acid

Isobutanol

Sulfuric acid (concentrated, as catalyst)

Sodium bicarbonate solution (5% w/v)
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e Anhydrous sodium sulfate

e Round-bottom flask

e Reflux condenser

e Heating mantle with magnetic stirrer
e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine
oleic acid and isobutanol. A molar excess of isobutanol is typically used to drive the reaction
towards the product.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by techniques such as thin-layer chromatography (TLC) or by measuring the
acid value of the reaction mixture.

 After the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water and 5% sodium
bicarbonate solution to neutralize the acidic catalyst and remove any unreacted oleic acid.

e Wash again with water until the aqueous layer is neutral.
» Dry the organic layer over anhydrous sodium sulfate.
« Filter to remove the drying agent.

e Remove the excess isobutanol and any other volatile impurities using a rotary evaporator to
obtain the crude isobutyl oleate.
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e The product can be further purified by vacuum distillation if required.

Enzymatic Synthesis

Enzymatic synthesis using lipases offers a milder and more specific alternative to acid
catalysis. The reaction typically involves the same reactants but is carried out at lower
temperatures in the presence of an immobilized lipase.

Applications in Drug Development

Isobutyl oleate serves as a valuable excipient in pharmaceutical formulations, particularly in
topical and transdermal drug delivery systems. Its properties as an emollient and solvent make
it suitable for various dermatological and cosmetic preparations.

Role as a Penetration Enhancer

One of the key applications of isobutyl oleate in drug delivery is its function as a penetration
enhancer. Penetration enhancers are compounds that reversibly decrease the barrier
resistance of the stratum corneum, allowing for increased permeation of active pharmaceutical
ingredients (APIs) through the skin. Fatty acid esters like isobutyl oleate are believed to
enhance penetration by disrupting the highly ordered lipid structure of the stratum corneum,
thereby increasing the fluidity of the lipid bilayers and facilitating drug diffusion.

Safety and Toxicology

Based on available data, isobutyl oleate is considered to have a low order of toxicity. A
summary of toxicological information is provided below:
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Endpoint Result Species Reference

Oral LD50 > 2000 mg/kg Rat

o May cause skin
Skin Irritation o
irritation

May cause eye

Eye Irritation T
irritation

) May cause mild
Inhalation . S
respiratory irritation

It is important to handle isobutyl oleate in a well-ventilated area and use appropriate personal

protective equipment, including gloves and safety glasses.
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Caption: A diagram illustrating the acid-catalyzed esterification of oleic acid and isobutanol to

produce isobutyl oleate.
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Proposed Mechanism of Action as a Skin Penetration

Enhancer

Caption: A simplified model of how isobutyl oleate may enhance drug penetration through the
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skin by disrupting the lipid bilayer.

 To cite this document: BenchChem. [Isobutyl Oleate: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156041#isobutyl-oleate-cas-number-and-molecular-

formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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